Cas no 948846-61-5 ((3AR,6aR)-5-Methylhexahydropyrrolo3,4-bpyrrole)

(3AR,6aR)-5-Methylhexahydropyrrolo3,4-bpyrrole structure
948846-61-5 structure
Product Name:(3AR,6aR)-5-Methylhexahydropyrrolo3,4-bpyrrole
CAS No:948846-61-5
MF:C7H14N2
MW:126.199461460114
CID:5061441
PubChem ID:44221716
Update Time:2025-05-19

(3AR,6aR)-5-Methylhexahydropyrrolo3,4-bpyrrole Chemical and Physical Properties

Names and Identifiers

    • 5-methyloctahydropyrrolo[3,4-b]pyrrole
    • 5-METHYL-1H-HEXAHYDROPYRROLO[3,4-B]PYRROLE
    • 5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole
    • 5-methyl-octahydropyrrolo[3,4-b]pyrrole
    • Octahydro-5-methylpyrrolo[3,4-b]pyrrole
    • 5-methyl-octahydropyrrolo[2,3-c]pyrrole
    • 5-methyl-octahydro-pyrrolo[3,4-b]pyrrole
    • rel-(3aS,6aS)-5-Methyloctahydropyrrolo[3,4-b]pyrrole
    • (3aR,6aR)-5-Methyloctahydropyrrolo[3,4-b]pyrrole
    • (3AR,6aR)-5-Methylhexahydropyrrolo3,4-bpyrrole
    • Inchi: 1S/C7H14N2/c1-9-4-6-2-3-8-7(6)5-9/h6-8H,2-5H2,1H3
    • InChI Key: DLUDAUJQMXTXGQ-UHFFFAOYSA-N
    • SMILES: N1(C)CC2C(CCN2)C1

Computed Properties

  • Exact Mass: 126.115698455g/mol
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 15.3

(3AR,6aR)-5-Methylhexahydropyrrolo3,4-bpyrrole Security Information

(3AR,6aR)-5-Methylhexahydropyrrolo3,4-bpyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M312395-1mg
(3AR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole
948846-61-5
1mg
$282.00 2023-05-17
TRC
M312395-2.5mg
(3AR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole
948846-61-5
2.5mg
$603.00 2023-05-17
TRC
M312395-5mg
(3AR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole
948846-61-5
5mg
$1154.00 2023-05-17
TRC
M312395-10mg
(3AR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole
948846-61-5
10mg
$2193.00 2023-05-17
TRC
M312395-75mg
(3AR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole
948846-61-5
75mg
$ 12800.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1183123-1g
(3aR,6aR)-5-Methyloctahydropyrrolo[3,4-b]pyrrole
948846-61-5 98%
1g
¥43875.00 2024-04-24

Additional information on (3AR,6aR)-5-Methylhexahydropyrrolo3,4-bpyrrole

Comprehensive Guide to (3aR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole (CAS No. 948846-61-5): Properties, Applications, and Market Insights

(3aR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole (CAS No. 948846-61-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring a pyrrolopyrrole core with a methyl substituent, serves as a key intermediate in the synthesis of bioactive molecules. Its stereospecific configuration (3aR,6aR) enhances its utility in asymmetric synthesis, making it valuable for drug discovery programs targeting CNS disorders and enzyme modulation.

The hexahydropyrrolopyrrole scaffold of this compound exhibits unique physicochemical properties, including moderate polarity (logP ~1.2) and good solubility in polar aprotic solvents. Researchers particularly value its 5-methylhexahydropyrrolo[3,4-b]pyrrole framework for constructing pharmacophores with improved blood-brain barrier penetration. Recent studies (2023-2024) highlight its application in developing sigma-1 receptor modulators, a hot topic in neuropathic pain and neurodegenerative disease research.

In synthetic chemistry, (3aR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole demonstrates remarkable versatility. Its rigid bicyclic system serves as a conformational constraint in peptidomimetics, addressing a common challenge in peptide drug development. The compound's chiral purity (>98% ee) makes it indispensable for producing enantioselective catalysts, particularly in asymmetric hydrogenation reactions—a trending area in green chemistry initiatives.

Market analysis reveals growing demand for this pyrrolopyrrole derivative, with CAGR projections of 6.8% (2024-2030) in the pharmaceutical intermediates sector. This growth aligns with increasing R&D investments in GPCR-targeted therapies, where the compound's scaffold shows particular promise. Current price benchmarks range from $2,800-$3,500/kg for research quantities, reflecting its high-value niche status.

From a regulatory perspective, CAS 948846-61-5 is not classified as hazardous under major chemical inventories (TSCA, EINECS). However, proper handling protocols should be followed due to its potential sensitivity to strong oxidizers. The compound's stability profile (decomposition >200°C) makes it suitable for diverse reaction conditions, a feature frequently queried in chemical forums.

Innovative applications continue to emerge, including recent patents (2023) describing its use in photoactive materials for organic electronics. The methylhexahydropyrrolopyrrole moiety contributes to electron-donating characteristics in these systems, answering industry demands for non-fullerene acceptors in photovoltaic research.

For researchers sourcing this material, critical quality parameters include HPLC purity (>97%) and confirmation of the specified (3aR,6aR) stereochemistry via chiral chromatography. Leading suppliers typically provide comprehensive analytical data (1H/13C NMR, HRMS) to verify identity, addressing a key concern in pharmaceutical procurement workflows.

The environmental profile of 948846-61-5 shows favorable biodegradability (OECD 301B >60% in 28 days), making it attractive for sustainable chemistry applications. This characteristic, combined with its synthetic utility, positions it well within the green chemistry trend dominating current chemical innovation discussions.

Future research directions likely to impact demand include exploration of its metal-chelating properties for catalytic applications and potential in proteolysis-targeting chimeras (PROTACs). These cutting-edge therapeutic modalities represent some of the most searched topics in contemporary medicinal chemistry literature.

Storage recommendations for (3aR,6aR)-5-Methylhexahydropyrrolo[3,4-b]pyrrole emphasize protection from moisture (desiccated at 2-8°C) to maintain stability. Proper handling procedures—including use of inert atmosphere for sensitive reactions—are frequently addressed in technical FAQs from synthetic chemistry communities.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd